Cas no 26402-24-4 (GLYCERYL HEPTANOATE)

Glyceryl heptanoate, a glycerol ester of heptanoic acid, is a clear, colorless to pale yellow liquid with applications in cosmetics, pharmaceuticals, and specialty chemicals. Its key advantages include excellent emollient properties, enhancing skin hydration and texture, and acting as a mild, non-irritating solvent for lipophilic compounds. The compound exhibits good oxidative stability and compatibility with a range of formulations, making it suitable for use in creams, lotions, and topical drug delivery systems. Its ester linkage ensures controlled hydrolysis, providing sustained release in pharmaceutical applications. Glyceryl heptanoate is also biodegradable, aligning with environmentally conscious formulation requirements.

GLYCERYL HEPTANOATE structure

Product Name:GLYCERYL HEPTANOATE

CAS No:26402-24-4

MF:C₁₀H₂₀O₄

MW:204.263403892517

CID:242657

PubChem ID:21924355

Update Time:2025-05-25

GLYCERYL HEPTANOATE Chemical and Physical Properties

Names and Identifiers

- GLYCERYL HEPTANOATE
- glyceryl-1-heptanoate
- Heptanoic acid, 2,3-dihydroxypropyl ester
- Heptanoic acid 2,3-dihydroxypropyl ester
- 3030-30-6
- SCHEMBL2119138
- DTXSID90949297
- 1-Monoheptanoin
- Monoheptanoin
- MAG 7:0
- Glycerol 1-heptanoate
- Heptanoic acid, monoester with 1,2,3-propanetriol
- EMQ9DX6SKR
- 26402-24-4
- 2,3-dihydroxypropyl heptanoate
- Glyceryl 1-heptanoate
- MG 7:0
- Inchi： 1S/C10H20O4/c1-2-3-4-5-6-10(13)14-8-9(12)7-11/h9,11-12H,2-8H2,1H3
- InChI Key： BVIQZSQUDHUPDC-UHFFFAOYSA-N
- SMILES： O(CC(CO)O)C(CCCCCC)=O

Computed Properties

Exact Mass: 204.1362
Monoisotopic Mass: 204.13615911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66.8Å²

Experimental Properties

PSA: 66.76

GLYCERYL HEPTANOATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	31-0700-13-1g	Monoheptanoin 97%	26402-24-4	>97%	1g	€288.00	2023-09-19

GLYCERYL HEPTANOATE Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

Additional information on GLYCERYL HEPTANOATE

Glyceryl Heptanoate (CAS No. 26402-24-4): A Comprehensive Overview

Glyceryl heptanoate, also known as glycerol heptanoate or heptanoic acid glyceride, is a versatile compound with the CAS registry number 26402-24-4. This compound belongs to the class of glycerides, specifically a mono-glyceride, and is widely recognized for its applications in various industries, including food, cosmetics, and pharmaceuticals. Its chemical structure consists of a glycerol backbone esterified with a heptanoic acid group, making it a medium-chain fatty acid derivative.

Recent studies have highlighted the potential of glyceryl heptanoate in enhancing the bioavailability of active ingredients in pharmaceutical formulations. Researchers have found that its lipid-like properties facilitate the solubilization and transport of hydrophobic drugs, making it an ideal candidate for drug delivery systems. This has led to increased interest in its use as a carrier in nanotechnology-based drug delivery platforms, such as liposomes and nanoparticles.

In the food industry, glyceryl heptanoate is commonly used as an emulsifier and stabilizer. Its ability to form stable emulsions has made it a valuable ingredient in processed foods, including dressings, sauces, and confectioneries. Moreover, its mild flavor profile makes it suitable for use in functional foods and nutraceuticals. Recent advancements in food science have explored its role in reducing the caloric content of food products without compromising taste or texture.

The cosmetic industry has also embraced glyceryl heptanoate due to its moisturizing and skin-conditioning properties. It is often incorporated into skincare products such as lotions, creams, and serums to improve skin hydration and elasticity. Emerging research has shown that its ability to penetrate the skin barrier makes it effective in delivering active ingredients like vitamins and antioxidants directly to the dermis layer.

From an environmental perspective, glyceryl heptanoate is considered biodegradable under aerobic conditions, which aligns with current sustainability trends. Its eco-friendly profile has encouraged its use in eco-conscious product formulations. However, ongoing studies are focusing on optimizing its production processes to minimize waste and energy consumption.

In conclusion, glyceryl heptanoate (CAS No. 26402-24-4) is a multifaceted compound with expanding applications across diverse industries. Its unique chemical properties and compatibility with various formulations make it a valuable ingredient in modern product development. As research continues to uncover new potentials for this compound, its role in innovative technologies is expected to grow significantly.